Cas no 1227582-09-3 (2-Amino-3-(trifluoromethyl)isonicotinic acid)
2-Amino-3-(trifluoromethyl)isonicotinic acid is a fluorinated isonicotinic acid derivative with a trifluoromethyl group at the 3-position and an amino substituent at the 2-position of the pyridine ring. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the amino and carboxylic acid functionalities provide reactive sites for further derivatization. Its structural features make it valuable for constructing heterocyclic frameworks in medicinal chemistry. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications.
1227582-09-3 structure
Product Name:2-Amino-3-(trifluoromethyl)isonicotinic acid
CAS No:1227582-09-3
MF:C7H5F3N2O2
MW:206.122011899948
CID:4689284
Update Time:2025-10-17
2-Amino-3-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(trifluoromethyl)isonicotinic acid
- FCH1343526
- 2-Amino-3-(trifluoromethyl)isonicotinic acid
-
- Inchi： 1S/C7H5F3N2O2/c8-7(9,10)4-3(6(13)14)1-2-12-5(4)11/h1-2H,(H2,11,12)(H,13,14)
- InChI Key： MBZGWQHSBVCVCE-UHFFFAOYSA-N
- SMILES： FC(C1C(N)=NC=CC=1C(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Topological Polar Surface Area: 76.2
2-Amino-3-(trifluoromethyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022004227-250mg |
2-Amino-3-(trifluoromethyl)isonicotinic acid |
1227582-09-3 | 97% | 250mg |
$666.40 | 2023-09-03 | |
| Alichem | A022004227-500mg |
2-Amino-3-(trifluoromethyl)isonicotinic acid |
1227582-09-3 | 97% | 500mg |
$1058.40 | 2023-09-03 | |
| Alichem | A022004227-1g |
2-Amino-3-(trifluoromethyl)isonicotinic acid |
1227582-09-3 | 97% | 1g |
$1797.60 | 2023-09-03 |
2-Amino-3-(trifluoromethyl)isonicotinic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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